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Compound of Interest

Compound Name: Eupaglehnin C

Cat. No.: B15593388

Molecular Formula: C20H2605

This document provides an in-depth technical guide on Eupaglehnin C, a germacrane-type
sesquiterpenoid. The information is intended for researchers, scientists, and drug development
professionals interested in the chemistry and potential biological activities of this natural
product.

Physicochemical and Spectroscopic Data

Eupaglehnin C was first isolated from the methanolic extract of Eupatorium glehnii.[1] Its
structure was elucidated using various spectroscopic methods.[1] The key physicochemical
and spectroscopic data are summarized below.

Table 1: Physicochemical Properties of Eupaglehnin C
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Property Value Reference
Molecular Formula C20H2605 [1]
Molecular Weight 346.42 g/mol [1]
Appearance Colorless oil [2]
Optical Rotation [a]D Value from publication [2]

[M+H]* calcd. for C20H270s,
HR-FAB-MS (m/z) [2]

found value

Table 2: *H NMR Spectroscopic Data for Eupaglehnin C (in CDClIs)

Proton Chemical Shift (6, ppm) Coupling Constant (J, Hz)

e.g., H-1 Value from publication Value from publication

Table 3: 13C NMR Spectroscopic Data for Eupaglehnin C (in CDCIs)

Carbon Chemical Shift (6, ppm)

e.g., C-1 Value from publication

Experimental Protocols
Isolation of Eupaglehnin C

The following is a generalized protocol based on the methods described in the primary
literature for the isolation of germacranolides from Eupatorium species.[1][2]

Workflow for the Isolation of Eupaglehnin C
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Dried aerial parts of Eupatorium glehnii
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Extraction with Methanol (MeOH) at room temperature

:

Concentration under reduced pressure

:

Partitioning between n-hexane and 90% aqueous MeOH

:

Aqueous MeOH layer

:

Silica gel column chromatography

:

Eupaglehnin C

Stress signal

Mitochondrion

Bax/Bak activation

Cytochrome c release

Elution with n-hexane-EtOAc gradient Caspase-9 activation
Repeated silica gel column chromatography Caspase-3 activation

:

Pure Eupaglehnin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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